An In-depth Technical Guide to the Chemical Properties and Structure of the Histaminium Cation
An In-depth Technical Guide to the Chemical Properties and Structure of the Histaminium Cation
For Researchers, Scientists, and Drug Development Professionals
Introduction
Histamine, a biogenic amine, plays a pivotal role in a myriad of physiological and pathological processes, including allergic reactions, gastric acid secretion, and neurotransmission.[1] Its biological activity is intrinsically linked to its protonation state, existing predominantly as the histaminium cation under physiological conditions. Understanding the nuanced chemical properties and structural dynamics of the histaminium cation is therefore fundamental for the rational design and development of novel therapeutics targeting the histaminergic system. This guide provides a comprehensive overview of the formation, structure, and chemical characteristics of the histaminium cation, supplemented with detailed experimental protocols and visualizations to facilitate a deeper understanding for researchers in the field.
Formation and Protonation States
Histamine possesses two basic centers: the aliphatic amino group and the imidazole ring nitrogens. The protonation state of histamine is pH-dependent, giving rise to the neutral form, the histaminium monocation, and the histaminium dication.[2]
Under physiological pH (around 7.4), the aliphatic amino group, with a pKa of approximately 9.4, is protonated, while the imidazole ring (pKa ≈ 5.8) is predominantly unprotonated.[1] This results in the prevalence of the histaminium monocation. In more acidic environments, both the aliphatic amino group and the imidazole ring can be protonated, forming the histaminium dication.
Quantitative Data: Physicochemical Properties
| Property | Value | Reference |
| pKa (Aliphatic Amino Group) | ~9.4 | [1] |
| pKa (Imidazole Ring) | ~5.8 | [1] |
| Molecular Weight (Histamine) | 111.15 g/mol |
Structural Characteristics of the Histaminium Cation
The conformation of the histaminium cation is crucial for its interaction with histamine receptors. The flexibility of the ethylamine side chain allows for different spatial arrangements relative to the imidazole ring, primarily described by two dihedral angles, τ1 (N(im)–C(im)–CH2–CH2) and τ2 (C(im)–CH2–CH2–N).[3]
X-ray crystallography studies have revealed that the conformation of the histaminium cation in the solid state is influenced by the counter-ions and crystal packing forces.[4] In solution, a dynamic equilibrium exists between different conformers. Computational modeling has been instrumental in exploring the potential energy landscape and predicting the most stable conformations of the histaminium cation in different environments.[5]
Quantitative Data: Structural Parameters (from X-ray Crystallography of Histamine Salts)
Histaminium Monocation (H2)
| Parameter | Value | Reference |
| Dihedral Angle (τ1) | 84.3° | [3] |
| Dihedral Angle (τ2) | -176.0° | [3] |
| Conformation | Gauche-Trans (GT) | [3] |
| N(imidazole)-H...N(amino) distance | 1.93 Å | [4] |
Histaminium Dication (H3)
| Parameter | Value | Reference |
| Dihedral Angle (τ1) | 159.6° | [3] |
| Dihedral Angle (τ2) | 172.8° | [3] |
| Conformation | Trans-Trans (TT) | [3] |
Experimental Protocols for Characterization
A variety of experimental techniques are employed to characterize the structure and function of the histaminium cation and its interactions with receptors.
X-ray Crystallography of Histamine Salts
Objective: To determine the three-dimensional atomic structure of the histaminium cation in a crystalline state.
Methodology:
-
Crystallization: Single crystals of a histamine salt (e.g., histamine dihydrochloride) are grown by methods such as slow evaporation of a saturated solution.[6][7]
-
Data Collection: A suitable crystal is mounted on a goniometer and irradiated with a monochromatic X-ray beam. The diffraction pattern is recorded on a detector.[8][9]
-
Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and space group. The phase problem is solved using methods like direct methods or Patterson functions to generate an initial electron density map. The atomic model is then built into the electron density and refined to best fit the experimental data.[7]
NMR Spectroscopy for Structural Elucidation in Solution
Objective: To determine the solution-state conformation and dynamics of the histaminium cation.
Methodology:
-
Sample Preparation: A solution of a histamine salt is prepared in a suitable deuterated solvent (e.g., D₂O).
-
Data Acquisition: 1D (¹H, ¹³C) and 2D (e.g., COSY, HSQC) NMR spectra are acquired on a high-field NMR spectrometer.[10][11][12]
-
Spectral Analysis: Chemical shifts, coupling constants, and nuclear Overhauser effects (NOEs) are analyzed to determine the connectivity, conformation, and intermolecular interactions of the histaminium cation in solution.[13]
Histamine Receptor Binding Assay
Objective: To determine the binding affinity of the histaminium cation (or its analogues) to specific histamine receptors.
Methodology:
-
Membrane Preparation: Cell membranes expressing the histamine receptor of interest are prepared from cultured cells (e.g., HEK293 or CHO cells).[14]
-
Competitive Binding: The membranes are incubated with a constant concentration of a radiolabeled ligand (e.g., [³H]-mepyramine for H1 receptors) and varying concentrations of the unlabeled test compound (e.g., histamine).[14][15]
-
Separation and Detection: The bound and free radioligand are separated by rapid filtration. The amount of radioactivity bound to the membranes is quantified using a scintillation counter.[14]
-
Data Analysis: The data is analyzed to determine the IC₅₀ (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand), from which the inhibitory constant (Ki) can be calculated.[15]
Functional Assays: Second Messenger Measurement
Objective: To quantify the functional response of cells to histamine receptor activation by measuring the accumulation of intracellular second messengers.
cAMP Accumulation Assay (for H2 and H3/H4 receptors):
-
Cell Culture: Cells expressing the histamine receptor of interest are cultured in multi-well plates.[16][17]
-
Stimulation: The cells are treated with varying concentrations of histamine or other ligands, often in the presence of a phosphodiesterase inhibitor to prevent cAMP degradation.[16]
-
cAMP Measurement: The intracellular cAMP levels are measured using various methods, such as enzyme-linked immunosorbent assay (ELISA) or time-resolved fluorescence resonance energy transfer (TR-FRET) based assays.[17][18][19][20]
-
Data Analysis: The concentration-response curve is plotted to determine the EC₅₀ (the concentration of the agonist that produces 50% of the maximal response).[19]
Intracellular Calcium Mobilization Assay (for H1 receptors):
-
Cell Culture and Dye Loading: Cells expressing the H1 receptor are seeded in multi-well plates and loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).[4]
-
Stimulation and Detection: The cells are stimulated with histamine, and the change in intracellular calcium concentration is monitored in real-time using a fluorescence plate reader or a fluorescence microscope.[1][21][22][23]
-
Data Analysis: The fluorescence intensity data is analyzed to determine the EC₅₀ of the histamine-induced calcium response.[1][24]
Visualizations
Structure of Histaminium Cations
Caption: Conformations of Histaminium Monocation and Dication.
Experimental Workflow for Histaminium Cation Characterization
Caption: Workflow for Histaminium Cation Characterization.
Histamine Receptor Signaling Pathways
References
- 1. Histamine-induced cytosolic calcium mobilization in human bronchial smooth muscle cells - PMC [pmc.ncbi.nlm.nih.gov]
- 2. epub.uni-regensburg.de [epub.uni-regensburg.de]
- 3. pH-induced conformational changes in histamine in the solid state - RSC Advances (RSC Publishing) DOI:10.1039/C9RA03418H [pubs.rsc.org]
- 4. benchchem.com [benchchem.com]
- 5. researchgate.net [researchgate.net]
- 6. Crystallization and preliminary crystallographic analysis of histamine dehydrogenase from Natrinema gari BCC 24369 - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Structural basis for recognition of antihistamine drug by human histamine receptor - PMC [pmc.ncbi.nlm.nih.gov]
- 8. X-ray Crystallography - Creative BioMart [creativebiomart.net]
- 9. X-ray crystallography - Wikipedia [en.wikipedia.org]
- 10. Production of a Human Histamine Receptor for NMR Spectroscopy in Aqueous Solutions - PMC [pmc.ncbi.nlm.nih.gov]
- 11. researchgate.net [researchgate.net]
- 12. Histamine(51-45-6) 1H NMR [m.chemicalbook.com]
- 13. Production of a Human Histamine Receptor for NMR Spectroscopy in Aqueous Solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. benchchem.com [benchchem.com]
- 15. benchchem.com [benchchem.com]
- 16. benchchem.com [benchchem.com]
- 17. benchchem.com [benchchem.com]
- 18. researchgate.net [researchgate.net]
- 19. Histamine-induced cyclic AMP accumulation in type-1 and type-2 astrocytes in primary culture - PubMed [pubmed.ncbi.nlm.nih.gov]
- 20. Histamine receptors coupled to [3H]cAMP accumulation in brain: pharmacological characterization in a vesicular preparation of guinea pig cortex - PubMed [pubmed.ncbi.nlm.nih.gov]
- 21. researchgate.net [researchgate.net]
- 22. All-or-nothing Ca2+ mobilization from the intracellular stores of single histamine-stimulated HeLa cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 23. Ca2+ mobilization assays in GPCR drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
- 24. innoprot.com [innoprot.com]
